Cas no 1821799-30-7 (tert-butyl N-{2-[(2S)-piperidin-2-yl]ethyl}carbamate)

• Product Name: tert-butyl N-{2-[(2S)-piperidin-2-yl]ethyl}carbamate
• CAS No: 1821799-30-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 4619700
• PubChem ID: 1514255
• Update Time: 2025-10-29

tert-butyl N-{2-[(2S)-piperidin-2-yl]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (S)-(2-(piperidin-2-yl)ethyl)carbamate
• (S)-2-Boc-aminoethyl-piperidine >=95%
• (S)-2-Boc-aminoethyl-piperidine
• tert-butyl N-{2-[(2S)-piperidin-2-yl]ethyl}carbamate
• starbld0019635
• G55462
• Carbamic acid, N-[2-(2S)-2-piperidinylethyl]-, 1,1-dimethylethyl ester
• TERT-BUTYL N-(2-[(2S)-PIPERIDIN-2-YL]ETHYL)CARBAMATE
• (S)-2-Boc-aminoethyl-piperidine, >=95%
• 1821799-30-7
• t-Butyl (S)-(2-(piperidin-2-yl)ethyl)carbamate
• tert-butyl N-[2-[(2S)-piperidin-2-yl]ethyl]carbamate
• (S)-tert-Butyl (2-(piperidin-2-yl)ethyl)carbamate
• CID 1514255
• DB-214523
• EN300-7266836
• MFCD28165868

• MDL： MFCD28165868
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-9-7-10-6-4-5-8-13-10/h10,13H,4-9H2,1-3H3,(H,14,15)/t10-/m0/s1
• InChI Key： FEPKUDZBAUTEMY-JTQLQIEISA-N
• SMILES： C(OC(C)(C)C)(=O)NCC[C@@H]1CCCCN1

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

tert-butyl N-{2-[(2S)-piperidin-2-yl]ethyl}carbamate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on tert-butyl N-{2-[(2S)-piperidin-2-yl]ethyl}carbamate

Professional Introduction to Compound with CAS No. 1821799-30-7 and Product Name: tert-butyl N-{2-[(2S)-piperidin-2-yl]ethyl}carbamate

The compound with the CAS number 1821799-30-7 and the product name tert-butyl N-{2-[(2S)-piperidin-2-yl]ethyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate-based compounds, owing to their versatile biological activities. The carbamate group, a key structural moiety in this compound, is known for its ability to modulate various biological pathways, making it a valuable scaffold for the design of therapeutic agents. The presence of a tert-butyl group further enhances the stability and bioavailability of the compound, which is crucial for its efficacy in biological systems.

The stereochemistry of the compound, particularly the (2S) configuration of the piperidine ring, plays a pivotal role in its pharmacological properties. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. The specific stereochemistry of this compound ensures optimal binding affinity to target receptors, thereby enhancing its therapeutic potential.

Recent studies have highlighted the importance of carbamate-based compounds in the treatment of neurological disorders. The compound in question has been shown to exhibit promising effects in preclinical models of neurodegenerative diseases. Its ability to interact with specific enzymes and receptors involved in these conditions suggests its potential as a lead compound for further drug development. Researchers have observed that the tert-butyl group enhances the metabolic stability of the compound, allowing for prolonged half-life and improved pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, have been employed to ensure high enantiomeric purity. These synthetic strategies not only enhance the yield but also improve the overall quality of the final product, making it suitable for further pharmaceutical applications.

In addition to its therapeutic potential, this compound has also shown promise in industrial applications. Its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules. The versatility of carbamate-based compounds allows for modifications that can tailor their biological activities for specific applications. This adaptability has made them a preferred choice for medicinal chemists seeking innovative solutions for drug development.

The regulatory landscape for pharmaceutical compounds continues to evolve, emphasizing the need for rigorous testing and validation before clinical use. The compound with CAS No. 1821799-30-7 has undergone extensive preclinical studies to evaluate its safety and efficacy. These studies have provided valuable insights into its pharmacological profile, dosing requirements, and potential side effects. The results from these trials have laid a solid foundation for further clinical development and commercialization.

The future prospects of this compound are promising, with ongoing research aimed at optimizing its therapeutic potential and expanding its applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery and development process.

In conclusion, the compound with CAS No. 1821799-30-7 and product name tert-butyl N-{2-[(2S)-piperidin-2-yl]ethyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, stereochemical configuration, and biological activities make it a promising candidate for drug development. With continued research and development efforts, this compound holds great potential to contribute to advancements in medicine and improve patient outcomes.